Cas no 2137568-58-0 (5-Cyclohexyl-4-methyl-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 5-Cyclohexyl-4-methyl-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137568-58-0
• MF: C₉H₁₄FN₃O₂S
• MW: 247.28976392746
• CID: 5297664
• Update Time: 2025-05-19

5-Cyclohexyl-4-methyl-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-cyclohexyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride
• 5-Cyclohexyl-4-methyl-1,2,4-triazole-3-sulfonyl fluoride
• 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-cyclohexyl-4-methyl-

• Inchi： 1S/C9H14FN3O2S/c1-13-8(7-5-3-2-4-6-7)11-12-9(13)16(10,14)15/h7H,2-6H2,1H3
• InChI Key： WXNIZNUUQXBDFE-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2CCCCC2)N1C)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 1.7
• Topological Polar Surface Area: 73.2

Additional information on 5-Cyclohexyl-4-methyl-1,2,4-triazole-3-sulfonyl fluoride

Introduction to 5-Cyclohexyl-4-methyl-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137568-58-0)

5-Cyclohexyl-4-methyl-1,2,4-triazole-3-sulfonyl fluoride is a specialized organic compound with significant applications in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 2137568-58-0, belongs to the triazole sulfonamide class, a moiety widely recognized for its versatile reactivity and biological activity. The presence of both cyclohexyl and methyl substituents enhances its structural stability and influences its interaction with biological targets, making it a valuable intermediate in synthetic chemistry.

The sulfonyl fluoride functional group in the molecule is particularly noteworthy, as it serves as a versatile handle for further chemical modifications. This group can be readily hydrolyzed to form sulfonates or incorporated into more complex molecules through nucleophilic substitution reactions. Such properties make 5-Cyclohexyl-4-methyl-1,2,4-triazole-3-sulfonyl fluoride a preferred building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in the application of triazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. Studies have demonstrated that triazole compounds exhibit antimicrobial, antifungal, and anti-inflammatory properties. The introduction of the cyclohexyl and methyl groups into the triazole scaffold has further expanded its pharmacological potential by modulating electronic and steric effects.

One of the most compelling aspects of 5-Cyclohexyl-4-methyl-1,2,4-triazole-3-sulfonyl fluoride is its role as a key intermediate in the synthesis of sulfonamide-based drugs. Sulfonamides are known for their efficacy against various diseases, including bacterial infections and cancer. The sulfonyl fluoride derivative offers a convenient pathway to access these pharmacophores while maintaining high chemical yields and purity.

Recent advancements in synthetic methodologies have enabled more efficient production of 5-Cyclohexyl-4-methyl-1,2,4-triazole-3-sulfonyl fluoride, making it more accessible for industrial applications. These improvements include optimized reaction conditions and novel catalytic systems that enhance reaction efficiency and minimize byproduct formation. Such developments are crucial for scaling up production while maintaining cost-effectiveness.

The compound's utility extends beyond pharmaceuticals into agrochemical research. Triazole derivatives have shown promise as crop protection agents due to their ability to inhibit pathogenic fungi and pests. The structural features of 5-Cyclohexyl-4-methyl-1,2,4-triazole-3-sulfonyl fluoride contribute to its efficacy as an agrochemical intermediate by improving bioavailability and environmental stability.

From a chemical perspective, the synthesis of 5-Cyclohexyl-4-methyl-1,2,4-triazole-3-sulfonyl fluoride involves multi-step reactions that showcase the ingenuity of modern organic synthesis. Key steps include cyclization reactions to form the triazole ring followed by sulfonylation at the 3-position using fluorinating agents. These processes highlight the importance of precise reaction control to achieve high regioselectivity and yield.

The safety profile of 5-Cyclohexyl-4-methyl-1,2,4-triazole-3-sulfonyl fluoride is another critical consideration in its application. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety during synthesis and handling. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated environments.

In conclusion,5-Cyclohexyl-4-methyl-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137568-58-0) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound,5-Cyclohexyl-4-methyl-1,2,4-triazole-3-sulfonyl fluoride is poised to play an increasingly important role in drug discovery and crop protection strategies.